N-Methyl-tert-butylamine
Overview
Description
N-Methyl-tert-butylamine (NMTBA) is an organic compound that has been used in a variety of scientific research applications due to its unique properties. NMTBA is a cyclic amine that has been used in organic synthesis, as a reagent in the extraction of essential oils, and as a catalyst in the production of polymers. NMTBA is also used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
Material Properties and Drug Research : Tert-butylamine and its derivatives like N-acetylglycine have applications in drug research and the pharmaceutical industry. The study of tert-butylammonium N-acetylglycinate monohydrate (TBANAG) revealed insights into its molecular and electronic properties, which are essential for understanding its behavior in different applications (Senthilkumar et al., 2020).
Fine Chemical Industry : Tert-Butylamine's preparation methods and its applications in the fine chemical industry, such as in medicine, pesticides, and as a rubber accelerator, have been explored, highlighting its versatility in different industrial processes (Li Chengxia, 2000).
Atmospheric Chemistry and Aerosol Formation : The atmospheric chemistry of tert-butylamine has been studied, including its reactions in photo-oxidation experiments. This research is crucial for understanding its environmental impact and potential role in aerosol formation (Antonsen et al., 2017).
Weight Control in Pregnancy : Phenyl-tert-butylamine has been used as an anoretic agent to control obesity during pregnancy, demonstrating its potential application in medical treatments (Sands, 1962).
Chemical Vapor Deposition of Titanium Nitride Films : Tert-Butylamine reacts with titanium tetrachloride to produce titanium imido complexes, which have implications in the chemical vapor deposition process for producing titanium nitride films, a material used in various technological applications (Lewkebandara et al., 1994).
Pharmaceutical Analysis : The evaluation of reversed-phase high-performance liquid chromatographic methods for determining the impurities level of perindopril tert-butylamine in tablets has been conducted, highlighting its importance in ensuring the quality of pharmaceutical products (Medenica et al., 2007).
Mechanism of Action
Mode of Action
It’s known that MTBA is a basic compound and can react with acids to form salts, and with acyl chlorides to form amides . These reactions could potentially alter the function of target molecules in biological systems .
Biochemical Pathways
It’s used in the preparation of various organic compounds, suggesting that it could potentially influence a wide range of biochemical pathways depending on the context .
Pharmacokinetics
Its metabolism and excretion would depend on its interactions with various enzymes and transporters .
Result of Action
Given its reactivity, it could potentially alter the function of target molecules, leading to changes in cellular processes .
Action Environment
The action, efficacy, and stability of MTBA can be influenced by various environmental factors. For instance, its reactivity might be affected by pH, temperature, and the presence of other reactive species. Moreover, its stability could be compromised under high temperatures or in the presence of strong oxidizing agents .
Safety and Hazards
N-Methyl-tert-butylamine is highly flammable and can be harmful if swallowed, in contact with skin, or if inhaled . It causes severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to handle it with protective gloves, clothing, and eye/face protection, and to use it only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N,2-dimethylpropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13N/c1-5(2,3)6-4/h6H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQGJEUVBUVKZKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70163272 |
Source
|
| Record name | N-Methyl-tert-butylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70163272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
87.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14610-37-8 |
Source
|
| Record name | N,2-Dimethyl-2-propanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14610-37-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Methyl-tert-butylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014610378 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Methyl-tert-butylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70163272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-methyl-tert-butylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.118 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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